Cas no 1024915-24-9 ((E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile)

• Product Name: (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile
• CAS No: 1024915-24-9
• MF: C₁₈H₉ClF₆N₂O
• MW: 418.720284223557
• MDL: MFCD00113773
• CID: 4677317
• Update Time: 2025-10-28

(E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-[3,5-bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile
• (2E)-3-{[3,5-bis(trifluoromethyl)phenyl]amino}-2-[(E)-2-chlorobenzoyl]prop-2-enenitrile
• (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile

• MDL： MFCD00113773
• Inchi： 1S/C18H9ClF6N2O/c19-15-4-2-1-3-14(15)16(28)10(8-26)9-27-13-6-11(17(20,21)22)5-12(7-13)18(23,24)25/h1-7,9,27H/b10-9+
• InChI Key： XTBDOWREAPUTGF-MDZDMXLPSA-N
• SMILES： ClC1C=CC=CC=1C(/C(/C#N)=C/NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 629
• Topological Polar Surface Area: 52.9

Additional information on (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile

Introduction to (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile (CAS No. 1024915-24-9)

(E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1024915-24-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of this compound features a combination of a trifluoromethyl group-substituted aniline moiety and a chlorobenzoyl group attached to an acrylonitrile backbone. The presence of multiple electronegative substituents, such as the trifluoromethyl groups and the nitrile group, imparts distinct electronic and steric properties to the molecule. These properties are crucial in determining its interaction with biological targets, which is a key consideration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The 3,5-bis(trifluoromethyl)anilino moiety in this compound is particularly noteworthy, as it has been shown to enhance binding interactions with certain biological receptors. This has led to investigations into its potential applications in the treatment of various diseases, including cancer and inflammatory disorders.

The acrylonitrile core of the molecule provides a versatile platform for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. Researchers have explored various synthetic pathways to modify this compound, aiming to optimize its pharmacokinetic properties and therapeutic efficacy. The incorporation of the 2-(2-chlorobenzoyl) group further enhances the molecule's complexity and potential biological relevance.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of such compounds. By analyzing the effects of different substituents on the biological activity of (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile, scientists have been able to gain insights into how specific structural features influence receptor binding and drug efficacy. These findings have paved the way for the development of more targeted and effective therapeutic agents.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in chemical biology research, where it can be used to probe biological mechanisms and develop new diagnostic tools. The ability to fine-tune its structure allows researchers to create probes that selectively interact with specific biological targets, providing unprecedented insights into cellular processes.

In addition to its biological significance, (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile has also attracted attention for its potential in materials science. The combination of electronic and steric effects in its structure makes it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of multiple fluorine atoms enhances its stability under various conditions, making it a promising candidate for use in harsh environments.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise required in modern organic synthesis but also underscore the importance of innovative methodologies in drug discovery.

Ongoing research continues to explore new derivatives of (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile with enhanced pharmacological properties. By leveraging computational chemistry and high-throughput screening techniques, scientists are able to rapidly identify promising candidates for further development. This interdisciplinary approach combines traditional synthetic chemistry with cutting-edge computational methods, accelerating the discovery process.

The safety and regulatory aspects of working with this compound are also critical considerations. While it does not fall under any hazardous or controlled substance classifications, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to established guidelines for storage, handling, and disposal to minimize any potential risks associated with its use.

In conclusion, (E)-3-[3,5-Bis(trifluoromethyl)anilino]-2-(2-chlorobenzoyl)prop-2-enenitrile is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.